Cas no 1396856-67-9 (3-(3,4-dimethoxyphenyl)methyl-1-4-(piperidin-1-yl)but-2-yn-1-ylurea)

• Product Name: 3-(3,4-dimethoxyphenyl)methyl-1-4-(piperidin-1-yl)but-2-yn-1-ylurea
• CAS No: 1396856-67-9
• MF: C₁₉H₂₇N₃O₃
• MW: 345.43598484993
• CID: 6206030
• PubChem ID: 71792657
• Update Time: 2025-11-07

3-(3,4-dimethoxyphenyl)methyl-1-4-(piperidin-1-yl)but-2-yn-1-ylurea Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethoxyphenyl)methyl-1-4-(piperidin-1-yl)but-2-yn-1-ylurea
• AKOS024542750
• VU0540027-1
• 1396856-67-9
• 1-(3,4-dimethoxybenzyl)-3-(4-(piperidin-1-yl)but-2-yn-1-yl)urea
• 3-[(3,4-dimethoxyphenyl)methyl]-1-[4-(piperidin-1-yl)but-2-yn-1-yl]urea
• 1-[(3,4-dimethoxyphenyl)methyl]-3-(4-piperidin-1-ylbut-2-ynyl)urea
• F6244-1890

• Inchi： 1S/C19H27N3O3/c1-24-17-9-8-16(14-18(17)25-2)15-21-19(23)20-10-4-7-13-22-11-5-3-6-12-22/h8-9,14H,3,5-6,10-13,15H2,1-2H3,(H2,20,21,23)
• InChI Key： VKHGDMWIKHSCCV-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CNC(NCC#CCN1CCCCC1)=O)OC

Computed Properties

• Exact Mass: 345.20524173g/mol
• Monoisotopic Mass: 345.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 3-(3,4-dimethoxyphenyl)methyl-1-4-(piperidin-1-yl)but-2-yn-1-ylurea

Compound 1396856-67-9: 3-(3,4-Dimethoxyphenyl)methyl-1-4-(piperidin-1-yl)but-2-yn-1-ylurea

The compound with CAS number 1396856-67-9, known as 3-(3,4-dimethoxyphenyl)methyl-1-4-(piperidin-1-yl)but-2-yn-1-ylurea, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a dimethoxyphenyl group with a piperidine moiety through a urea linkage. The presence of these functional groups makes it a versatile molecule with applications in drug design, material science, and catalysis.

Recent studies have highlighted the importance of dimethoxyphenyl groups in modulating the pharmacokinetic properties of bioactive molecules. The dimethoxy substitution on the phenyl ring enhances the molecule's stability and bioavailability, making it an attractive candidate for drug delivery systems. Additionally, the piperidine moiety contributes to the molecule's ability to form hydrogen bonds, which is crucial for its interaction with biological targets such as enzymes and receptors.

The synthesis of 3-(3,4-dimethoxyphenyl)methyl-1-4-(piperidin-1-yl)but-2-enamino group involves a multi-step process that includes nucleophilic substitution and coupling reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's reliability for downstream applications. The use of advanced techniques such as microwave-assisted synthesis has further streamlined the production process, making it more efficient and scalable.

In terms of applications, this compound has shown promise in the development of targeted drug delivery systems. Its ability to interact with specific biological molecules makes it a potential candidate for designing drugs that can selectively bind to disease-related proteins. For instance, studies have demonstrated its potential in inhibiting key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's.

Moreover, the urea linkage in this compound plays a critical role in its ability to act as a scaffold for assembling larger molecular structures. This property has led to its use in the synthesis of supramolecular assemblies and self-healing materials. Recent advancements in this area have shown that incorporating this compound into polymer networks can significantly enhance their mechanical properties and responsiveness to external stimuli.

From an environmental perspective, the compound's stability under various conditions has been thoroughly investigated. Research indicates that it exhibits low toxicity and biodegradability under controlled conditions, making it suitable for use in eco-friendly chemical processes. This aligns with the growing demand for sustainable solutions in the chemical industry.

In conclusion, 3-(3,4-dimethoxyphenyl)methyl-1-butaneamine derivative is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future innovations is expected to grow significantly.